Journal Name:Journal of Molecular Graphics and Modelling
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Peter I and Modern Historiography: Reflections on the 350th Anniversary of the Great Reformer
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2022-12-29 , DOI: 10.1134/s101933162214012x
AbstractSome features of the historiography covering the rule of Peter I are considered. The criticism of Petrine transformations that influenced the activities of merchants and the development of foreign trade and estimated judgments about the founding of St. Petersburg and its capital status is analyzed. A statement is put forward about Peter’s reforms as the starting point of Russia’s New Age.
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Pacific Russia’s Perception of Eastern Countries: Paradoxes of Public Opinion
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2023-03-23 , DOI: 10.1134/s1019331622190078
AbstractThe article is based on the results of the Public Opinion Research Laboratory of the Institute of History of the RAS obtained during field studies of 2010–2021 and analyzes key elements of the Far Eastern Federal District residents’ views of the countries of East Asia—China, Japan, North Korea, and South Korea. The authors consider such basic elements of these notions as historical memory, economic and humanitarian needs of people, and external threats to regional and national security. It has been established that historical memory works selectively. With regard to China, it supports the uncertain feelings of Pacific Russians in the finality of resolving the border issue between the two countries, while Japanese territorial claims are primarily perceived through the prism of modern politics. However, neither one nor the other prevents the inhabitants of the region from being interested in history and culture of neighboring states, focusing their economic interests on interaction, first of all, with these three countries. It is China, Japan, and South Korea that they consistently view as major economic partners of Pacific Russia. The authors assess that the high level of development of these countries’ economies along with the uniqueness and attractiveness of authentic cultures, as well as positive assessments of the current state and prospects of bilateral relations en masse have become the forces of attraction that encourage the Far Easterners to give them their sympathies. At the same time, the countries of the Korean Peninsula receive much less attention in Pacific Russia, and their images are mostly neutral and vague. The authors also note that the stereotypes that were rooted in the minds of Russians more than a century ago (the refined culture of Japan and the poor, uncultured China) place these two countries on different floors in the rating of their sympathies: Japan was a stable and undisputed leader, while China, despite a noticeable rising popularity in recent years, along with South Korea remained in the middle. Finally, they conclude that a large proportion of the residents of the region, although they do not trust their Asian neighbors too much, are not only interested in economic interaction with the surrounding Asian world but are also psychologically committed to it.
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Polycentrism versus Universalism in the Picture of the Social World
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2022-12-23 , DOI: 10.1134/s1019331622130135
AbstractThe principle of monocentrism in building a picture of the social world is opposed to the principle of polycentrism. Certain trends substantiating the principle of monocentrism, on the one hand, and the principle of polycentrism, on the other, are considered. The justification of monocentrism is universalism—of man, human consciousness, human history. In anthropology, polycentrism is based on the idea of the sociocultural conditioning of man, while in the philosophy of history, it is based on the concept of history as the development of individual isolated cultures or civilizations. The multiplicity of civilizations creates a polycentric picture of the social world. Russia is both a state and a civilization. Russia has attracted adjacent states, primarily in the post-Soviet space, into its civilizational field and has become the core state of Eurasian civilization. However, even in isolation, without adjacent states, the Russian Federation is a civilization. Possible contents of the ideology of Russian civilization are also considered.
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World Innovative Digital Expansion: Characteristics of the Moment
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2022-11-02 , DOI: 10.1134/s1019331622050124
AbstractThis article is devoted to the development of innovative digital military technologies. The authors set themselves the goal of deepening the understanding of the most important areas of the global technological transformation, as well as the complexity and interdependence of the main critical and emerging military-oriented technologies in the main centers of the digital innovation shift. The financial support and the most important features of R&D development in the United States, Russia, and China are analyzed, and the strategic nature of their competition is emphasized. Particular attention is paid to key digital functionalities, especially artificial intelligence and quantum computing. It is noted that the desire of the United States for global technological and military-technical leadership in the context of dynamic changes in technological development and, accordingly, the emergence of not only new opportunities but also new challenges spurs on the study of global innovation and digital development.
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A Mathematical Model to Predict Global Demographic Dynamics in the Age of Intelligent Machines
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2022-11-02 , DOI: 10.1134/s1019331622050021
AbstractThe global demographic transition and phenomenological models of demographic dynamics by S.P. Kapitsa and B.M. Dolgonosov are considered, which are based on the principles of the demographic and information imperatives. The technological imperative is analyzed, which is intermediate between the former two. An original mathematical model to predict demographic dynamics in the era of widespread use of intelligent machines is proposed. The model was built using the demographic model of Kapitsa and a formula to produce useful information in human society, based on the assumption by S. Kuznets about technological progress. The calculations made using this model show that the population of the Earth, having reached a maximum value of 8.37 billion people in 2050, will then begin to decline steadily and by 2100 will not exceed 7.9 billion people.
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Formation of an Anti-Chinese Consensus among US “Think Tanks”: From D. Trump to J. Biden
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2022-12-23 , DOI: 10.1134/s1019331622130044
AbstractThis article is dedicated to the factor of think tanks in the US foreign policy towards China. A rapid change in attitudes to China within the US political elite is recorded, which indirectly reflects the influence of think tanks on it. Based on the analysis of reports of leading think tanks, the evolution of their views on China is demonstrated. The main conclusion is that the think tanks support an anti-Chinese consensus, strengthened during the presidency of D. Trump, and advocate stricter measures against China. Overall, the American expert community sticks to the same approaches to China and gives approximately similar recommendations to the US government.
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Making Puerto Rico the 51st State: Prospects under the Biden Administration
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2023-03-29 , DOI: 10.1134/s1019331622210067
AbstractThe political status of Puerto Rico has been discussed in US Congress for decades. This article examines the main features of the island and key issues that make its political status increasingly relevant. It analyzes the results of popular referendums and their impact on the political status of the territory. Moreover, it addresses Joe Biden’s position on the issue, outlines the procedure for admitting a territory to the United States as a state, and examines the bills that are currently under consideration by Congress. This article also analyzes the factors that prevent Puerto Rico from becoming a state and the prospects that Puerto Rico will be granted statehood in the future.
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Treasures of Staraya Ryazan’: Two Hundred Years of Research and New Discoveries
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2022-12-29 , DOI: 10.1134/s1019331622140039
AbstractThis article is dedicated to study of the jewelry craft of Staraya Ryazan’. It has been prepared for the 200th anniversary of the discovery of the first hoard there (1822), which marked the beginning of the study of ancient Russian towns, the most important area in the science of Russian antiquities. The marks of the individual style of a craftsman who served representatives of the princely family (interpretation of the images of animals, birds, anthropomorphic figures, and elements of ornamentation, as well as features of the technique) are considered. Jewelry made by him was found in four hoards (1950, 1966, 1970, and 2005). The hoard of 2013, in addition to jewelry, included raw materials and tools of the jeweler (bronze matrices). The number of the matrices indicates that they were intended for several workshops. Some data show that a large grand ducal jewelry workshop was located near the place of the find.
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Financiers and Generals: Debates about Military Spending in the Ruling Circles of the Russian Empire (1860s–Early 1890s)
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2022-12-29 , DOI: 10.1134/s101933162214009x
AbstractDebates in the ruling circles of the Russian Empire about its military spending from the 1860s to the early 1890s are considered. The positions of opposing government departments are examined and analyzed: the Ministry of Finance, the State Control, the Department of State Economy, and some other central institutions demanded to measure the costs of the army with limited Treasury resources, and the Ministry of War advocated a significant increase in allocations for the needs of state defense, appealing to the strengthening armed forces of Western powers. Particular attention is paid to economic and foreign policy factors that to varying degrees influenced the amount of funding for the army—crises in the national economy, crop sizes, the state of industry and trade, budget balance, the level of public debt, the threat of international conflicts, local hostilities on the outskirts of the empire, etc. The author concludes that ultimately the government failed to bring the army into full compliance with the requirements of time, which was especially evident in the wars of the early 20th century.
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Was the 1958 Reform Ruinous for Collective Farms?
Journal of Molecular Graphics and Modelling ( IF 0 ) Pub Date: 2022-12-29 , DOI: 10.1134/s1019331622140118
AbstractThe state of collective farms after the 1958 Reform is considered. Radical reconstruction occurred in the agricultural sector of the Soviet economy. The collective farms turned out to be the owners of machines and agricultural tools, but without the necessary infrastructure for their work and without any experience in the organization of tractor operations. The equipment procurement turned many collective farms into debtors of the State, and in the future their expenses for production needs only grew. The Government tried to solve the problem of economically weak collective farms by combining them with the strong farms and converting them into state farms. In the new economic conditions, collective farm production did not have sufficient resources for development. The first years of the work of collective farms in the new conditions showed the need for a serious adjustment of the State agricultural policy.
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